Cas no 1696668-18-4 (tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate)

• Product Name: tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate
• CAS No: 1696668-18-4
• MF: C₁₇H₃₄INO₃
• MW: 427.361238002777
• CID: 6404419
• PubChem ID: 165951500
• Update Time: 2025-05-20

tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate
• EN300-1136053
• tert-butyl N-ethyl-N-[2-(2-ethylbutoxy)-3-iodo-2-methylpropyl]carbamate
• 1696668-18-4

• Inchi： 1S/C17H34INO3/c1-8-14(9-2)11-21-17(7,12-18)13-19(10-3)15(20)22-16(4,5)6/h14H,8-13H2,1-7H3
• InChI Key： CPSMYVHMDNRYNB-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OCC(CC)CC

Computed Properties

• Exact Mass: 427.15834g/mol
• Monoisotopic Mass: 427.15834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate

tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 1696668-18-4): A Comprehensive Overview

tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 1696668-18-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at understanding its properties and potential therapeutic uses.

The structure of tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate is notable for its combination of a tert-butyl group, an ethyl group, and a 2-(2-ethylbutoxy)-3-iodo-2-methylpropyl moiety. The presence of the tert-butyl group provides steric protection, while the ethyl and 2-(2-ethylbutoxy)-3-iodo-2-methylpropyl moieties contribute to the compound's overall reactivity and solubility. The iodine atom, in particular, plays a crucial role in the compound's reactivity and potential for functionalization.

In terms of synthesis, tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate can be prepared through a multi-step process involving the reaction of tert-butyl isocyanate with an appropriate alcohol and subsequent iodination. The synthesis pathway has been optimized to achieve high yields and purity, making it a viable candidate for large-scale production in both academic and industrial settings.

Recent research has focused on the biological activity of tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate. Studies have shown that this compound exhibits promising antimicrobial properties, particularly against a range of Gram-positive and Gram-negative bacteria. Additionally, preliminary data suggest that it may have potential as an antiviral agent, although further research is needed to confirm these findings.

One of the key areas of interest is the compound's pharmacological profile. Initial studies have indicated that tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate has low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent. The compound's ability to cross cell membranes efficiently and its stability under physiological conditions are also noteworthy features that contribute to its potential therapeutic applications.

In the context of drug discovery, tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate has been evaluated as a lead compound for the development of new drugs targeting specific diseases. Its unique structure allows for the introduction of various functional groups through chemical modifications, which can be tailored to enhance its biological activity or improve its pharmacokinetic properties.

The mechanism of action of tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate is still under investigation. However, preliminary studies suggest that it may interact with specific cellular targets, such as enzymes or receptors, to exert its biological effects. Understanding the precise mechanism by which this compound exerts its activity is crucial for optimizing its use in therapeutic applications.

From a pharmaceutical development perspective, tert-butyl N-ethyl-N-2-(2-ethylbutoxy)-3-iodo-2-methylpropylcarbamate has shown promise in preclinical studies. These studies have focused on evaluating its efficacy in various disease models, including infectious diseases and certain types of cancer. The results have been encouraging, with the compound demonstrating significant activity against target pathogens and tumor cells.

In conclusion, tert-butyl N-ethyl-N\-2\-(2\-ethylbutoxy)\\-3\-iodo\-2\-methylpropylcarbamate (CAS No. 1696668\-18\-4) is a versatile organic compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanism of action and optimize its use in various medical settings.